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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B12442164 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of N-
Methoxyanhydrovobasinediol (CAS No. 125180-42-9), a naturally occurring alkaloid utilized

in pharmacological research and drug development.[1][2] Adherence to these procedures is

critical for ensuring personnel safety and environmental compliance.

I. Chemical and Hazard Profile
N-Methoxyanhydrovobasinediol is an indole alkaloid.[1] While specific hazard classification

data is limited, it is imperative to handle this compound with care, assuming it may possess

unknown hazardous properties.[3] Standard laboratory safety protocols should be strictly

followed.
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Property Information

Chemical Name N-Methoxyanhydrovobasinediol

CAS Number 125180-42-9

Molecular Formula C21H26N2O2

Molecular Weight 338.4 g/mol

Appearance Data not available

Solubility Data not available

Source: Biosynth, 2025; TargetMol, 2025[1][3]

II. Personal Protective Equipment (PPE)
Before handling N-Methoxyanhydrovobasinediol for any purpose, including disposal, the

following personal protective equipment must be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat or other suitable protective clothing.[3]

Respiratory Protection: In case of dust or aerosol formation, a NIOSH-approved respirator is

necessary.[3]

III. Step-by-Step Disposal Protocol
Discharge of N-Methoxyanhydrovobasinediol into the environment, including sewer systems,

must be strictly avoided.[3] The primary recommended disposal method is through a licensed

chemical destruction facility.

1. Waste Collection and Segregation:

Solid Waste: Collect unused or waste N-Methoxyanhydrovobasinediol in a clearly labeled,
sealed, and suitable container.
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Contaminated Materials: Any materials that have come into contact with the compound, such
as weighing paper, pipette tips, and contaminated gloves, must be treated as hazardous
waste. Place these items in a designated, sealed waste container.
Solutions: Collect any solutions containing N-Methoxyanhydrovobasinediol in a separate,
sealed, and clearly labeled container.

2. Storage of Waste:

Store waste containers in a dry, cool, and well-ventilated area.[3]
Ensure containers are tightly closed and stored separately from incompatible materials.[3]

3. Final Disposal:

The approved methods for final disposal are:
Licensed Chemical Destruction Plant: Arrange for the removal and disposal of the waste by a
licensed and qualified hazardous waste management company.[3]
Controlled Incineration: Controlled incineration with flue gas scrubbing is a suitable
alternative.[3] This should only be performed by a facility equipped to handle chemical waste
incineration.

4. Empty Container Disposal:

Empty containers that held N-Methoxyanhydrovobasinediol should be triple-rinsed with an
appropriate solvent.
The rinsate must be collected and disposed of as hazardous chemical waste.
After thorough decontamination, the packaging can be punctured to prevent reuse and
disposed of in a sanitary landfill, or if combustible, through controlled incineration.[3]

IV. Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate personnel from the affected area and ensure

adequate ventilation.[3]

Control Ignition Sources: Remove all sources of ignition and use non-sparking tools for

cleanup.[3]
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Containment: Prevent further spillage or leakage if it is safe to do so. Do not allow the

chemical to enter drains.[3]

Cleanup:

Wear appropriate personal protective equipment.

For solid spills, carefully collect the material to avoid dust formation.[3]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

Place all collected material into a suitable, closed container for disposal.[3]

Decontamination: Promptly dispose of the adhered or collected material in accordance with

appropriate laws and regulations.[3]

V. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Methoxyanhydrovobasinediol and associated waste.
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Caption: Disposal workflow for N-Methoxyanhydrovobasinediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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